Cas no 1806543-43-0 (1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one
• CAS No: 1806543-43-0
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4971361
• Update Time: 2025-06-08

1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2OS/c1-14-10-7(5-8(13)6-11)3-2-4-9(10)12/h2-4H,5-6H2,1H3
• InChI Key： LCQJSPUYCHQQIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1SC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one

Comprehensive Analysis of 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806543-43-0)

The compound 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806543-43-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated phenyl ring and a methylthio group, makes it a valuable intermediate for synthesizing more complex compounds. Researchers are increasingly interested in this compound due to its relevance in drug discovery and material science, particularly in the development of novel heterocyclic frameworks.

In recent years, the demand for brominated compounds like 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one has surged, driven by advancements in medicinal chemistry and crop protection technologies. The compound's CAS No. 1806543-43-0 is frequently searched in scientific databases, reflecting its growing importance. Its applications span from small molecule inhibitors to polymer additives, aligning with trends in green chemistry and sustainable synthesis.

One of the key features of 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one is its reactivity, which allows for selective modifications at the bromo and carbonyl positions. This versatility is critical for designing targeted therapeutics and high-performance materials. For instance, the methylthio moiety can participate in cross-coupling reactions, a hot topic in modern organic synthesis. Such reactions are pivotal for creating biologically active molecules with improved efficacy and safety profiles.

The synthesis of CAS No. 1806543-43-0 typically involves multi-step procedures, including halogenation and functional group interconversion. Researchers often optimize these processes to enhance yield and purity, addressing common challenges like byproduct formation and reaction selectivity. These optimizations are crucial for scaling up production while maintaining cost-effectiveness, a concern frequently raised in industrial chemistry forums.

Safety and handling of 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one are also critical discussion points. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes using appropriate personal protective equipment (PPE) and adhering to waste disposal protocols. Such precautions are essential for maintaining compliance with environmental regulations, a topic gaining traction in corporate sustainability initiatives.

Looking ahead, the compound's potential in catalysis and nanotechnology is under exploration. Early studies suggest that derivatives of CAS No. 1806543-43-0 could play a role in energy storage systems or smart coatings. These applications align with global trends toward renewable energy and advanced materials, making the compound a subject of ongoing research and development.

In summary, 1-Bromo-3-(3-bromo-2-(methylthio)phenyl)propan-2-one (CAS No. 1806543-43-0) is a multifaceted compound with broad applicability. Its structural features and reactivity profile position it as a key player in innovative chemical solutions, meeting the demands of both academia and industry. As research progresses, its role in cutting-edge technologies is expected to expand, further solidifying its importance in the scientific community.